molecular formula C7H12O3 B1580952 Ethyl 3-methyl-2-oxobutyrate CAS No. 20201-24-5

Ethyl 3-methyl-2-oxobutyrate

Cat. No. B1580952
CAS RN: 20201-24-5
M. Wt: 144.17 g/mol
InChI Key: CKTYYUQUWFEUCO-UHFFFAOYSA-N
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Description

Ethyl 3-methyl-2-oxobutyrate, also known as Ethyl dimethylpyruvate or Ketovaline ethyl ester, is an organic compound with the molecular formula (CH3)2CHCOCOOCH2CH3 . It has a molecular weight of 144.17 .


Synthesis Analysis

Ethyl 3-methyl-2-oxobutyrate reacts with a variety of allyl halides in the presence of indium to afford hydroxy unsaturated carbonyl compounds .


Molecular Structure Analysis

The molecular structure of Ethyl 3-methyl-2-oxobutyrate was investigated using solution FTIR in combination with ab initio calculations .


Chemical Reactions Analysis

Ethyl 3-methyl-2-oxobutyrate reacts with a variety of allyl halides in the presence of indium to afford hydroxy unsaturated carbonyl compounds .


Physical And Chemical Properties Analysis

Ethyl 3-methyl-2-oxobutyrate has a refractive index of 1.410 (lit.) . It has a boiling point of 62 °C/11 mmHg (lit.) and a density of 0.989 g/mL at 25 °C (lit.) .

Scientific Research Applications

Synthesis of Hydroxy Unsaturated Carbonyl Compounds

Ethyl 3-methyl-2-oxobutyrate can react with a variety of allyl halides in the presence of indium to afford hydroxy unsaturated carbonyl compounds . This reaction is significant in organic synthesis, particularly in the production of complex molecules with multiple functional groups.

Conformational Behaviour Studies

The conformational behaviour of Ethyl 3-methyl-2-oxobutyrate has been investigated using solution FTIR in combination with ab initio calculations . These studies help in understanding the structural properties of the compound and its interactions with other molecules.

Synthesis of Amino Acids

Ethyl 3-methyl-2-oxobutyrate has been used in the synthesis of (2 SR,4 SR)-5 (S)- (N - Boc)-amino-6-cyclohexyl-4-hydoxy-2-isopropyl hexanoic acid . This compound is a type of amino acid, which are the building blocks of proteins and play a crucial role in biological processes.

Safety and Hazards

Ethyl 3-methyl-2-oxobutyrate is classified as a flammable liquid and vapor . It is advised to keep it away from heat, hot surfaces, sparks, open flames, and other ignition sources . In case of skin contact, it is recommended to take off immediately all contaminated clothing and rinse skin with water .

properties

IUPAC Name

ethyl 3-methyl-2-oxobutanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H12O3/c1-4-10-7(9)6(8)5(2)3/h5H,4H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CKTYYUQUWFEUCO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C(=O)C(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H12O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20174050
Record name Ethyl 3-methyl-2-oxobutyrate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20174050
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

144.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 3-methyl-2-oxobutyrate

CAS RN

20201-24-5
Record name Ethyl 3-methyl-2-oxobutanoate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=20201-24-5
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Record name Ethyl 3-methyl-2-oxobutyrate
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Record name Ethyl 3-methyl-2-oxobutyrate
Source EPA DSSTox
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Record name Ethyl 3-methyl-2-oxobutyrate
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Synthesis routes and methods

Procedure details

Isopropylmagnesium chloride (2.0M in ether, 200 mmol) was added to a solution of diethyl oxalate (29.23 g, 20.0 mmol) in dry diethyl ether (100 ml) at −70° C. over a period of one hour. The mixture was stirred at −70° C. for a further half an hour and then poured immediately into a vigorously stirred suspension of ice (80 g), diethyl ether (100 ml) and concentrated HCl (18 ml). The aqueous phase was separated out and the organic phase washed with water (100 ml) and then dried (MgSO4) and the solvent was removed in order to leave the desired product in the form of a colourless oil.
Quantity
200 mmol
Type
reactant
Reaction Step One
Quantity
29.23 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice
Quantity
80 g
Type
reactant
Reaction Step Two
Name
Quantity
18 mL
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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